Cas no 104294-16-8 (Benzene,1,3,5-trichloro-2-(2,4-dichlorophenoxy)-)

Benzene,1,3,5-trichloro-2-(2,4-dichlorophenoxy)- structure
104294-16-8 structure
Product Name:Benzene,1,3,5-trichloro-2-(2,4-dichlorophenoxy)-
CAS No:104294-16-8
MF:C12H5Cl5O
MW:342.432498693466
CID:163969
PubChem ID:92428
Update Time:2025-04-19

Benzene,1,3,5-trichloro-2-(2,4-dichlorophenoxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1,3,5-trichloro-2-(2,4-dichlorophenoxy)-
    • 2,2',4,4',6-pentachlorodiphenyl ether
    • 1,3,5-trichloro-2-(2,4-dichlorophenoxy)benzene
    • CDE1
    • Q27274456
    • B78X4535FJ
    • PCDE 100
    • Benzene, 1,3,5-trichloro-2-(2,4-dichlorophenoxy)-
    • DTXSID00146376
    • UNII-B78X4535FJ
    • InChI=1/C12H5Cl5O/c13-6-1-2-11(8(15)3-6)18-12-9(16)4-7(14)5-10(12)17/h1-5
    • 104294-16-8
    • Inchi: 1S/C12H5Cl5O/c13-6-1-2-11(8(15)3-6)18-12-9(16)4-7(14)5-10(12)17/h1-5H
    • InChI Key: FONWDRSQXQZNBN-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=C(C=1OC1C=CC(=CC=1Cl)Cl)Cl)Cl

Computed Properties

  • Exact Mass: 339.87855
  • Monoisotopic Mass: 339.878
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 265
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 6.6
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • Density: 1.558
  • Boiling Point: 350°Cat760mmHg
  • Flash Point: 121.9°C
  • Refractive Index: 1.619
  • PSA: 9.23
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